![molecular formula C15H22ClNO B5230952 1-[3-(2-chloro-6-methylphenoxy)propyl]piperidine](/img/structure/B5230952.png)
1-[3-(2-chloro-6-methylphenoxy)propyl]piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[3-(2-chloro-6-methylphenoxy)propyl]piperidine, also known as CPP, is a chemical compound that has gained significant attention in scientific research for its potential therapeutic applications. CPP belongs to the class of piperidines, which are a group of organic compounds that contain a six-membered ring structure with one nitrogen atom. CPP has been studied extensively for its ability to modulate the function of certain receptors in the brain, which has led to its investigation as a potential treatment for various neurological disorders.
Mechanism of Action
1-[3-(2-chloro-6-methylphenoxy)propyl]piperidine's mechanism of action involves its ability to bind to the glycine site of NMDA receptors. This binding enhances the function of the receptor by increasing the affinity of the receptor for its ligand, which leads to an increase in the activity of the receptor. This increased activity has been shown to improve cognitive function in animal models of neurological disorders.
Biochemical and Physiological Effects
This compound's ability to modulate NMDA receptor function has several biochemical and physiological effects. One of the most notable effects is its ability to improve cognitive function. This compound has been shown to enhance learning and memory in animal models of neurological disorders, which has led to its investigation as a potential treatment for Alzheimer's disease and other cognitive disorders. In addition, this compound has been shown to have neuroprotective effects, which may be beneficial in the treatment of various neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-[3-(2-chloro-6-methylphenoxy)propyl]piperidine for lab experiments is its ability to modulate NMDA receptor function specifically. This specificity allows researchers to investigate the role of NMDA receptors in various physiological processes and neurological disorders. However, one of the limitations of this compound is its potential toxicity at high doses. This toxicity may limit its use in certain experiments and may require the use of alternative compounds.
Future Directions
There are several future directions for the investigation of 1-[3-(2-chloro-6-methylphenoxy)propyl]piperidine in scientific research. One direction is the investigation of its potential therapeutic applications in other neurological disorders, such as Parkinson's disease and Huntington's disease. Another direction is the investigation of its potential use in combination with other drugs to enhance its therapeutic effects. Finally, the investigation of its potential use in combination with non-pharmacological interventions, such as cognitive training, may also be an interesting area of research.
Synthesis Methods
The synthesis of 1-[3-(2-chloro-6-methylphenoxy)propyl]piperidine involves a series of chemical reactions that begin with the reaction of 2-chloro-6-methylphenol with propylene oxide to form 3-(2-chloro-6-methylphenoxy)propanol. This intermediate product is then reacted with piperidine in the presence of a catalyst to produce this compound. The synthesis of this compound has been optimized over the years to improve its yield and purity, making it more accessible for scientific research.
Scientific Research Applications
1-[3-(2-chloro-6-methylphenoxy)propyl]piperidine has been extensively studied for its potential therapeutic applications in various neurological disorders. One of the most notable applications of this compound is its ability to modulate the function of N-methyl-D-aspartate (NMDA) receptors in the brain. NMDA receptors are involved in various physiological processes, including learning and memory, and their dysfunction has been implicated in several neurological disorders, such as Alzheimer's disease and schizophrenia. This compound has been shown to enhance the function of NMDA receptors, which has led to its investigation as a potential treatment for these disorders.
properties
IUPAC Name |
1-[3-(2-chloro-6-methylphenoxy)propyl]piperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22ClNO/c1-13-7-5-8-14(16)15(13)18-12-6-11-17-9-3-2-4-10-17/h5,7-8H,2-4,6,9-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJOTZSJTKKVPKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)Cl)OCCCN2CCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.79 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.